1-(3-Chlorophenyl)-3-(1-(furan-3-yl)propan-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[1-(furan-3-yl)propan-2-yl]urea
• InChI: InChI=1S/C14H15ClN2O2/c1-10(7-11-5-6-19-9-11)16-14(18)17-13-4-2-3-12(15)8-13/h2-6,8-10H,7H2,1H3,(H2,16,17,18)
• InChI Key: IYONAQJKPLWGEF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C14H15ClN2O2
• Molecular Weight: 278.73 g/mol

Description

1-(3-Chlorophenyl)-3-(1-(furan-3-yl)propan-2-yl)urea, also known as CPPU, is a synthetic plant growth regulator that has been widely used in the agricultural industry. CPPU belongs to the chemical family of urea derivatives, which are known for their ability to stimulate cell division and promote plant growth. CPPU has been shown to have a variety of effects on plant growth and development, including increasing fruit size, improving fruit quality, and enhancing resistance to environmental stress.

Scientific Research Applications

Electronic and Optical Properties

A computational study on a novel chalcone derivative, 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, demonstrated significant electro-optic properties, with potential applications in nonlinear optics and optoelectronic device fabrications. The study revealed properties such as a high HOMO-LUMO gap and enhanced second and third harmonic generation values, indicating superior optical properties suitable for advanced technological applications (Shkir et al., 2018).

Molecular Structure and Vibrational Spectra

Research on the molecular structure and vibrational spectra of a related compound, 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one, using density functional theory (DFT), revealed its potential as a nonlinear optical material. The study focused on vibrational wavenumbers, molecular electrostatic potential, and first-order hyperpolarizability, providing insights into the compound's electronic and structural properties (Rahmani et al., 2018).

Synthesis and Crystal Growth

A synthesis and crystal growth study of another related organic nonlinear optical material, 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, highlighted its high second harmonic generation efficiency and detailed the molecular dipoles' alignment. This research suggests the material's utility in nonlinear optical device applications due to its significant SHG efficiency and thermal stability (Menezes et al., 2014).

Conformational Analysis and Hyperpolarizability

An investigation into the conformational behavior and structural stability of (2E)-3-(3-chlorophenyl)prop-2-enoic anhydride, employing density functional theory, revealed a high first hyperpolarizability indicating the compound's potential for nonlinear optical properties. This study offers a comprehensive analysis of the molecule's electronic structure, enhancing our understanding of its suitability for future nonlinear optical studies (Mary et al., 2014).